Cas no 2228767-54-0 (1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228767-54-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5860829
• PubChem ID: 165881699
• Update Time: 2023-12-27

1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
• 2228767-54-0
• EN300-1808446

• Inchi： 1S/C11H10N2O/c1-8-3-2-4-10(13-8)11(7-12)5-9(14)6-11/h2-4H,5-6H2,1H3
• InChI Key： XCWKIOWYAVZNAV-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC=C(C)N=2)C1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.8Ų